Cas no 2229183-13-3 (1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine)

• Product Name: 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine
• CAS No: 2229183-13-3
• MF: C₁₂H₁₁F₆N
• MW: 283.212864160538
• CID: 6338275
• PubChem ID: 154494688
• Update Time: 2025-10-21

1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine
• 2229183-13-3
• 1-[3,5-bis(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine
• EN300-1942903

• Inchi： 1S/C12H11F6N/c1-19-10(2-3-10)7-4-8(11(13,14)15)6-9(5-7)12(16,17)18/h4-6,19H,2-3H2,1H3
• InChI Key： ZEGCQFHDXINISG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1(CC1)NC)(F)F

Computed Properties

• Exact Mass: 283.07956833g/mol
• Monoisotopic Mass: 283.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine

Introduction to 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine (CAS No: 2229183-13-3)

1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229183-13-3, features a unique structural framework characterized by a cyclopropane ring substituted with an amine group and two trifluoromethyl-labeled phenyl rings. The presence of these trifluoromethyl groups imparts exceptional electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural motif of 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine is particularly intriguing due to its potential in modulating biological pathways. The cyclopropane ring, a three-membered carbon heterocycle, is known for its high ring strain, which can enhance the reactivity and binding affinity of the molecule. This feature is often exploited in drug design to improve pharmacokinetic properties such as solubility and metabolic stability. The amine functionality at the nitrogen position further extends the versatility of this compound, allowing for further derivatization and interaction with biological targets.

The dual substitution of the phenyl rings with trifluoromethyl groups (CF₃) is a strategic choice that significantly influences the compound's electronic distribution. The trifluoromethyl group is an electron-withdrawing moiety that can enhance the lipophilicity and metabolic resistance of pharmaceutical agents. This modification is particularly relevant in the development of drugs that require prolonged circulation or resistance to enzymatic degradation. Recent studies have highlighted the role of trifluoromethyl-containing compounds in enhancing binding affinity to biological receptors, which could be a key factor in the design of next-generation therapeutics.

In the context of medicinal chemistry, 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine represents an advanced scaffold for exploring novel pharmacological interactions. The combination of a cyclopropane core with bulky trifluoromethyl phenyl groups creates a unique spatial arrangement that may interact selectively with specific biological targets. This compound's potential has been explored in various research avenues, including the development of kinase inhibitors, pain relievers, and anti-inflammatory agents. The structural rigidity provided by the cyclopropane ring ensures precise alignment with target proteins, while the electron-withdrawing nature of the trifluoromethyl groups enhances binding interactions.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding modes and pharmacological profiles of complex molecules like 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammatory diseases. The ability to predict such interactions computationally has accelerated the drug discovery process, allowing researchers to prioritize promising candidates for experimental validation.

The synthesis of 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation have been instrumental in constructing the desired framework efficiently. These advances have not only improved yield but also enabled the preparation of analogs for structure-activity relationship (SAR) studies.

The pharmacological evaluation of 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated potential therapeutic effects in models of neurological disorders and chronic inflammation. The compound's ability to modulate neurotransmitter systems and inflammatory pathways makes it an attractive candidate for further development. Additionally, its metabolic stability suggests that it may offer advantages over existing treatments in terms of duration of action and reduced side effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug efficacy and safety profiles. In particular, the trifluoromethyl group has emerged as a powerful tool for enhancing pharmacological properties. Its ability to modulate electronic effects, lipophilicity, and metabolic fate has been leveraged in numerous successful drug candidates approved by regulatory agencies worldwide.

Future research on 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine may focus on optimizing its pharmacokinetic properties through structural modifications or exploring its potential in combination therapies. The integration of machine learning models with experimental data could further refine the design process by predicting novel derivatives with enhanced therapeutic profiles. As computational methods continue to evolve, the discovery pipeline for compounds like this one will likely accelerate.

In summary, 1-3,5-bis(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine (CAS No: 2229183-13-3) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of features—such as a cyclopropane core and trifluoromethyl substituents—makes it a valuable scaffold for developing novel therapeutics targeting diverse diseases. With ongoing research efforts aimed at elucidating its full potential, this compound holds promise as a future pharmaceutical agent capable of addressing unmet medical needs.